Cas no 879093-49-9 (3-Acetylpicolinonitrile)
3-Acetylpicolinonitrile structure
Product Name:3-Acetylpicolinonitrile
CAS No:879093-49-9
MF:C8H6N2O
MW:146.14604139328
CID:1091827
PubChem ID:22939416
Update Time:2025-04-20
3-Acetylpicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetylpicolinonitrile
- 3-acetyl-2-cyanopyridine
- 3-Acetylpyridine-2-carbonitrile
- 138746-37-9
- SB53274
- 879093-49-9
- SCHEMBL2961058
- BNKZKEBLYZCTKF-UHFFFAOYSA-N
- DTXSID30629122
-
- Inchi： 1S/C8H6N2O/c1-6(11)7-3-2-4-10-8(7)5-9/h2-4H,1H3
- InChI Key： BNKZKEBLYZCTKF-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(C#N)=NC=CC=1
Computed Properties
- Exact Mass: 146.048012819g/mol
- Monoisotopic Mass: 146.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 53.8Ų
3-Acetylpicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178869-1g |
3-acetylpicolinonitrile |
879093-49-9 | 95% | 1g |
$549 | 2021-08-05 | |
| Alichem | A029207601-1g |
3-Acetylpicolinonitrile |
879093-49-9 | 95% | 1g |
$488.22 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1704896-1g |
3-Acetylpicolinonitrile |
879093-49-9 | 98% | 1g |
￥4176.00 | 2024-04-27 |
3-Acetylpicolinonitrile Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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